(2R,3S,4R)-3,4-Dihydroxypyrrolidine-2-carboxylic acid;hydrochloride

• IUPAC Name: (2R,3S,4R)-3,4-dihydroxypyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C5H9NO4.ClH/c7-2-1-6-3(4(2)8)5(9)10;/h2-4,6-8H,1H2,(H,9,10);1H/t2-,3-,4-;/m1./s1
• InChI Key: BBAKVVDUOWIUPF-WPFDICAFSA-N
• Canonical SMILES: C1C(C(C(N1)C(=O)O)O)O.Cl
• Isomeric SMILES: C1[C@H]([C@H]([C@@H](N1)C(=O)O)O)O.Cl
• Molecular Formula: C5H10ClNO4
• Molecular Weight: 183.59 g/mol
• CAS No.: 2467230-20-0

Description

(2R,3S,4R)-3,4-Dihydroxypyrrolidine-2-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO4 and its molecular weight is 183.59. The purity is usually 95%.
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Scientific Research Applications

• Synthetic Chemistry Applications :

  • The compound has been synthesized from N-protected (2S)-3,4-dehydroproline methyl esters, demonstrating its potential in the synthesis of complex molecules. This process involves stereoselective reactions and efficient separation of isomers, highlighting its role in stereochemistry (Goli et al., 1994).
  • It is also used in the synthesis of 2-aryl-thiazolidine-4-carboxylic acids, indicating its utility in constructing various molecular frameworks (Jagtap et al., 2016).

• Medicinal Chemistry and Drug Development :

  • Research has utilized this compound in the design and synthesis of novel angiotensin converting enzyme (ACE) inhibitors, showing its potential in developing new therapeutics (Addla et al., 2013).
  • Another application is in the creation of renin inhibitory peptides, where it's used as an intermediate. This indicates its importance in developing drugs targeting the renin-angiotensin system (Thaisrivongs et al., 1987).
  • It has also been employed in the asymmetric synthesis of antibacterial agents, reflecting its role in antibiotic development (Rosen et al., 1988).

• Neuroscience Research :

  • Aminopyrrolidine-2R,4R-dicarboxylated, related to this compound, has been used as a selective agonist of metabotropic glutamate receptors, showing its potential in neuroscience research (Battaglia et al., 1998).